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Compound of Interest

Compound Name: 8-Chloro-arabinoadenosine

Cat. No.: B15583876 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the proper disposal of chemical compounds is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe disposal of 8-Chloro-arabinoadenosine, ensuring the protection of personnel and

compliance with standard laboratory safety protocols.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 8-Chloro-
arabinoadenosine with appropriate personal protective equipment (PPE). While a specific

Safety Data Sheet (SDS) for 8-Chloro-arabinoadenosine was not found, an SDS for the

related compound 8-Chloroadenosine indicates it is harmful if swallowed or inhaled, and

causes skin and eye irritation[1]. Therefore, precautionary measures are essential.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area. If dusts are generated, a NIOSH-

approved respirator may be necessary[1][2].
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Spill Response: In the event of a spill, avoid generating dust[2]. If possible, contain the spill

using an inert absorbent material. For laboratory settings, follow the established Chemical

Hygiene Plan for cleanup[2].

Step-by-Step Disposal Protocol
The disposal of 8-Chloro-arabinoadenosine should be managed as hazardous chemical

waste. Adherence to institutional and local regulations for hazardous waste disposal is

mandatory.

1. Waste Identification and Segregation:

Treat all 8-Chloro-arabinoadenosine waste as hazardous chemical waste.

Segregate solid waste (e.g., contaminated gloves, wipes) from liquid waste (e.g., solutions

containing the compound).

Store waste in containers that are compatible with the chemical to prevent leaks or

reactions[3][4]. The original container is often a suitable choice if it is in good condition[5][6].

2. Waste Container Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "8-
Chloro-arabinoadenosine".

Include the date when the waste was first added to the container.

3. Solid Waste Disposal:

Dry Chemical Waste: Dispose of solid 8-Chloro-arabinoadenosine in its original container

or a clearly labeled, compatible container[5].

Contaminated Lab Supplies: Items such as absorbent paper, gloves, and benchcoats that

are contaminated with 8-Chloro-arabinoadenosine should be double-bagged in clear

plastic bags for visual inspection[5].

Sharps: Any sharps (e.g., pipette tips, broken glass) contaminated with the compound must

be placed in a designated sharps container[5].
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4. Liquid Waste Disposal:

Collect all aqueous solutions containing 8-Chloro-arabinoadenosine in a dedicated, leak-

proof container with a screw-on cap[5].

Do not dispose of solutions down the drain unless explicitly permitted by your institution's

Environmental Health & Safety (EH&S) department and local regulations[7]. Given the

hazardous nature of a related compound, drain disposal is not recommended.

Ensure the pH of the collected waste is within a neutral range if required by your facility's

waste management guidelines.

5. Storage of Waste:

Store hazardous waste containers in a designated, secure area away from incompatible

materials such as strong acids, bases, and oxidizing agents[2][3].

Utilize secondary containment, such as a lab tray, to capture any potential leaks[5]. The

secondary container should be able to hold 110% of the volume of the primary container[5].

Keep waste containers closed except when adding waste[4][5].

6. Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EH&S) department or a licensed

hazardous waste disposal contractor to arrange for pickup and final disposal.

Adhere to your institution's time and quantity limits for storing hazardous waste[5].

Quantitative Data Summary
For general hazardous waste, specific quantitative limits are often in place. The following table

summarizes typical guidelines, though it is crucial to consult your institution's specific policies.
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Parameter Guideline Citation

pH for Aqueous Waste

If drain disposal is permitted

(not recommended for this

compound), pH should be

between 5.0 and 12.5.

[3]

Storage Time Limit

Typically, hazardous waste

must be collected within 90

days of the accumulation start

date.

[5]

Storage Quantity Limit

Up to 55 gallons of a single

hazardous waste stream may

be accumulated before

requiring collection.

[5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 8-
Chloro-arabinoadenosine.
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Start: 8-Chloro-arabinoadenosine Waste Generated

Is the waste solid or liquid?

Solid Waste

Solid

Liquid Waste

Liquid

Place in a labeled, compatible solid waste container. Place in a labeled, leak-proof liquid waste container with a screw cap.

Store in a designated hazardous waste accumulation area with secondary containment.

Contact EH&S for waste pickup.

End: Proper Disposal

Click to download full resolution via product page

Disposal workflow for 8-Chloro-arabinoadenosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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